Cas no 757885-43-1 (cycloheptyl(phenyl)methanamine)

• Product Name: cycloheptyl(phenyl)methanamine
• CAS No: 757885-43-1
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD16808449
• CID: 5235071
• PubChem ID: 12280952
• Update Time: 2025-05-23

cycloheptyl(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanamine, α-phenyl-
• cycloheptyl(phenyl)methanamine

• MDL： MFCD16808449
• Inchi： 1S/C14H21N/c15-14(13-10-6-3-7-11-13)12-8-4-1-2-5-9-12/h3,6-7,10-12,14H,1-2,4-5,8-9,15H2
• InChI Key： VPFUMGJRSIKPCZ-UHFFFAOYSA-N
• SMILES： C1CCC(C(N)C2C=CC=CC=2)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on cycloheptyl(phenyl)methanamine

Introduction to Cycloheptyl(phenyl)methanamine (CAS No. 757885-43-1)

Cycloheptyl(phenyl)methanamine, with the chemical identifier CAS No. 757885-43-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound’s molecular structure, featuring a cycloheptyl group attached to a phenyl-substituted methanamine moiety, suggests intriguing interactions with biological targets, making it a valuable candidate for further exploration.

The synthesis of Cycloheptyl(phenyl)methanamine involves meticulous organic transformations that highlight the compound’s synthetic versatility. The cycloheptyl ring, a seven-membered saturated hydrocarbon ring, contributes to the molecule’s steric and electronic properties, while the phenyl group introduces aromaticity and potential hydrogen bonding capabilities. These features are critical in determining the compound’s behavior in biological systems and its suitability for various pharmacological applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of Cycloheptyl(phenyl)methanamine with greater accuracy. Molecular docking studies have revealed that this compound may interact with specific enzymes and receptors, suggesting its potential as an intermediate in the development of novel therapeutic agents. For instance, preliminary simulations indicate that it could modulate pathways involved in inflammation and neurodegeneration, areas where new treatments are critically needed.

In the realm of drug discovery, the structural motif of Cycloheptyl(phenyl)methanamine has inspired the design of analogs with enhanced biological activity. By modifying substituents on the cycloheptyl or phenyl rings, chemists can fine-tune the compound’s properties to optimize its interaction with biological targets. Such modifications are often guided by high-throughput screening techniques, which allow for rapid evaluation of large libraries of compounds.

The role of Cycloheptyl(phenyl)methanamine in medicinal chemistry extends beyond its use as a lead compound. It serves as a building block for more complex molecules, enabling the construction of intricate scaffolds that mimic natural products or designed entities. This approach is particularly valuable in generating novel compounds with tailored pharmacological profiles.

Current research is also exploring the synthetic utility of Cycloheptyl(phenyl)methanamine in cross-coupling reactions, which are pivotal in modern organic synthesis. These reactions allow for the efficient assembly of complex molecular structures and have been instrumental in producing biologically active molecules. The cyclohefty group and phenyl moiety in this compound make it an attractive participant in such transformations, offering opportunities for innovative synthetic strategies.

The pharmacological potential of Cycloheptyl(phenyl)methanamine is further underscored by its ability to engage with multiple biological targets simultaneously. This polypharmacicity can be advantageous in developing treatments for multifaceted diseases where modulation of several pathways is required. For example, studies suggest that derivatives of this compound may exhibit anti-inflammatory and analgesic effects by interacting with cyclooxygenase (COX) enzymes and other inflammatory mediators.

As computational methods continue to evolve, so does our ability to predict and validate the biological activity of compounds like Cycloheptyl(phenyl)methanamine. Machine learning algorithms can now analyze vast datasets to identify promising candidates for further experimental validation. This synergy between computational modeling and experimental chemistry accelerates the drug discovery process, making it more efficient and cost-effective.

The future prospects for Cycloheptyl(phenyl)methanamine are bright, with ongoing research aimed at uncovering its full potential in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. By leveraging cutting-edge technologies and innovative synthetic methodologies, researchers can harness the full potential of this remarkable compound.